Cas no 827042-60-4 (1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)-)

4-Bromo-6-(trifluoromethyl)-1H-benzimidazole-2-carboxylic acid is a halogenated benzimidazole derivative with a trifluoromethyl substituent, offering unique reactivity and structural properties for pharmaceutical and agrochemical applications. The presence of both bromo and trifluoromethyl groups enhances its utility as a versatile intermediate in cross-coupling reactions and as a building block for bioactive compounds. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its electron-withdrawing substituents contribute to improved metabolic stability and binding affinity in drug design. This compound is particularly valuable in medicinal chemistry for developing kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in research and industrial applications.

1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)- structure

827042-60-4 structure

Product Name:1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)-

CAS No:827042-60-4

MF:C₉H₄BrF₃N₂O₂

MW:309.039471626282

CID:685866

PubChem ID:71417717

Update Time:2025-10-28

1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)-
- 4-bromo-6-(trifluoromethyl)-1H-benzimidazole-2-carboxylic acid
- F17966
- 827042-60-4
- 1H-benzimidazole-2-carboxylic acid, 7-bromo-5-(trifluoromethyl)-
- DTXSID20837052
- 4-Bromo-6-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylic acid
- Inchi： 1S/C9H4BrF3N2O2/c10-4-1-3(9(11,12)13)2-5-6(4)15-7(14-5)8(16)17/h1-2H,(H,14,15)(H,16,17)
- InChI Key： ZCHNAUFODSANHU-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)(F)F)=CC2=C1N=C(C(=O)O)N2

Computed Properties

Exact Mass: 307.94082g/mol
Monoisotopic Mass: 307.94082g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 66Å²

1H-Benzimidazole-2-carboxylic acid, 4-bromo-6-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM525843-1g	4-Bromo-6-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylic acid	827042-60-4	97%	1g	$469	2023-02-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743249-1g	4-Bromo-6-(trifluoromethyl)-1h-benzo[d]imidazole-2-carboxylic acid	827042-60-4	98%	1g	￥4977.00	2024-07-28